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Triptocallic acid A Triptocallic acid A
Brand Name: Vulcanchem
CAS No.: 190906-61-7
VCID: VC0109017
InChI: InChI=1S/C30H48O4/c1-17-18(25(33)34)16-23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-27(4)12-11-22(31)26(2,3)20(27)10-13-30(21,29)7/h8,17-18,20-24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20-,21+,22+,23-,24-,27-,28-,29+,30+/m0/s1
SMILES: CC1C(CC(C2(C1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C)O)C(=O)O
Molecular Formula: C30H48O4
Molecular Weight: 472.71

Triptocallic acid A

CAS No.: 190906-61-7

Reference Standards

VCID: VC0109017

Molecular Formula: C30H48O4

Molecular Weight: 472.71

Triptocallic acid A - 190906-61-7

CAS No. 190906-61-7
Product Name Triptocallic acid A
Molecular Formula C30H48O4
Molecular Weight 472.71
IUPAC Name (1R,2R,4S,4aR,6aR,6aS,6bR,8aR,10R,12aR,14bS)-4,10-dihydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-2-carboxylic acid
Standard InChI InChI=1S/C30H48O4/c1-17-18(25(33)34)16-23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-27(4)12-11-22(31)26(2,3)20(27)10-13-30(21,29)7/h8,17-18,20-24,31-32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20-,21+,22+,23-,24-,27-,28-,29+,30+/m0/s1
Standard InChIKey IWVWTVWLRSUYNC-BDQDAIHRSA-N
SMILES CC1C(CC(C2(C1C3=CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C)O)C(=O)O
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PubChem Compound 44575704
Last Modified Nov 17 2021
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